Cas no 2172077-35-7 (1-2-(dimethylamino)ethyl-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbothioamide)

• Product Name: 1-2-(dimethylamino)ethyl-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbothioamide
• CAS No: 2172077-35-7
• MF: C₁₀H₁₉N₅OS
• MW: 257.355759859085
• CID: 5568085
• PubChem ID: 165596015
• Update Time: 2025-05-22

1-2-(dimethylamino)ethyl-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 1-[2-(dimethylamino)ethyl]-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbothioamide
• EN300-1596758
• 2172077-35-7
• 1-2-(dimethylamino)ethyl-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbothioamide

• Inchi： 1S/C10H19N5OS/c1-14(2)5-6-15-8(4-7-16-3)9(10(11)17)12-13-15/h4-7H2,1-3H3,(H2,11,17)
• InChI Key： ZNYDGJPMLIHXJU-UHFFFAOYSA-N
• SMILES： S=C(C1=C(CCOC)N(CCN(C)C)N=N1)N

Computed Properties

• Exact Mass: 257.13103142g/mol
• Monoisotopic Mass: 257.13103142g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 101Ų

Additional information on 1-2-(dimethylamino)ethyl-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbothioamide

Comprehensive Overview of 1-2-(dimethylamino)ethyl-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbothioamide (CAS No. 2172077-35-7)

The compound 1-2-(dimethylamino)ethyl-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbothioamide (CAS No. 2172077-35-7) is a triazole-based derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a carbothioamide moiety and dimethylaminoethyl and methoxyethyl substituents, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role in enzyme inhibition, antimicrobial activity, and molecular binding studies, aligning with current trends in precision medicine and green chemistry.

In recent years, the demand for heterocyclic compounds like 1-2-(dimethylamino)ethyl-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbothioamide has surged due to their versatility in drug design and catalysis. The compound’s CAS No. 2172077-35-7 is frequently searched in academic databases, reflecting its relevance in high-throughput screening and bioactive molecule synthesis. Its triazole core is known for stabilizing interactions with biological targets, a feature leveraged in cancer therapeutics and antiviral research, topics highly prioritized in post-pandemic scientific inquiries.

From a synthetic perspective, the methoxyethyl and dimethylaminoethyl groups enhance the compound’s solubility and bioavailability, critical factors in ADMET profiling. This aligns with industry shifts toward computational chemistry and AI-driven drug discovery, where QSAR models predict optimal substituents for target engagement. Notably, the carbothioamide functionality offers chelating properties, useful in metal-organic frameworks (MOFs) and sensor development, areas gaining traction in nanotechnology forums.

Environmental and regulatory considerations also spotlight CAS No. 2172077-35-7. Its potential as a biodegradable intermediate resonates with sustainable chemistry initiatives, addressing search trends like eco-friendly synthesis and green solvents. Laboratories prioritize its low toxicity profile in in vitro assays, a recurring query in pharmacology discussions. Furthermore, patent analyses reveal growing IP activity around triazole-4-carbothioamide derivatives, underscoring commercial viability.

In conclusion, 1-2-(dimethylamino)ethyl-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbothioamide exemplifies the convergence of medicinal chemistry and materials science. Its CAS No. 2172077-35-7 serves as a gateway for interdisciplinary research, answering frequent searches on structure-activity relationships and scalable synthesis. As innovation accelerates, this compound will likely remain pivotal in addressing global challenges like drug resistance and renewable materials.